N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide

• IUPAC Name: N-[4-methoxy-2-(2-methylpropanoylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H18N2O4/c1-10(2)15(19)18-13-9-11(21-3)6-7-12(13)17-16(20)14-5-4-8-22-14/h4-10H,1-3H3,(H,17,20)(H,18,19)
• InChI Key: SSZCZWAGOUOQSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(C=CC(=C1)OC)NC(=O)C2=CC=CO2
• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol

Description

N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide, also known as NBQX, is a competitive antagonist of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor. The AMPA receptor is a type of ionotropic glutamate receptor that plays a crucial role in the fast excitatory neurotransmission in the central nervous system. NBQX is widely used in scientific research as a tool to investigate the function of the AMPA receptor and its involvement in various physiological and pathological processes.

Mechanism of Action

N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide acts as a competitive antagonist of the AMPA receptor by binding to the receptor and preventing the binding of glutamate, the endogenous ligand of the receptor. By blocking the activation of the AMPA receptor, N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide inhibits the excitatory neurotransmission mediated by the receptor, leading to a decrease in neuronal activity.
Biochemical and Physiological Effects
The blockade of the AMPA receptor by N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide has various biochemical and physiological effects. For example, N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide can reduce the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior. N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide can also modulate the activity of ion channels and intracellular signaling pathways, leading to changes in cellular metabolism and gene expression.

Advantages and Limitations for Lab Experiments

N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide has several advantages as a tool for scientific research. It is highly selective for the AMPA receptor and does not affect other types of glutamate receptors. It has a fast onset of action and a reversible binding kinetics, allowing for precise control of the experimental conditions. However, N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide also has some limitations. It can only block the activity of the AMPA receptor but not its expression or trafficking. It can also cause off-target effects and non-specific toxicity at high concentrations.

Future Directions

There are many future directions for the use of N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide in scientific research. One direction is to develop new derivatives of N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide with improved selectivity and potency for the AMPA receptor. Another direction is to study the role of the AMPA receptor in different brain regions and cell types, and how it interacts with other neurotransmitter systems. Finally, N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide can be used in combination with other drugs or genetic manipulations to investigate the complex network of neuronal circuits and signaling pathways that underlie brain function and dysfunction.

Synthesis Methods

N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the formation of various intermediates and the final product is obtained through a coupling reaction between a furan and a substituted aniline. The yield of the final product can be optimized by adjusting the reaction conditions and purifying the product through various chromatographic techniques.

Scientific Research Applications

N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide has been extensively used in scientific research to investigate the role of the AMPA receptor in various physiological and pathological processes. For example, N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide has been used to study the mechanisms of synaptic plasticity, learning and memory, and neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. N-[2-(isobutyrylamino)-4-methoxyphenyl]-2-furamide has also been used in studies of pain, addiction, and epilepsy.